99-45-6

Adrenalone

In Stock

• CAS RN:
• 99-45-6

• Formula:
• C9H11NO3

• InChI:
• InChI=1S/C9H11NO3/c1-10-5-9(13)6-2-3-7(11)8(12)4-6/h2-4,10-12H,5H2,1H3

• InChIKey:
• PZMVOUYYNKPMSI-UHFFFAOYSA-N

• Adrenalone is an adrenergic agonist used as a topical vasoconstrictor and hemostatic.

Potasan

Usually In Stock

• CAS RN:
• 299-45-6

• Formula:
• C14H17O5PS

• InChI:
• InChI=1S/C14H17O5PS/c1-4-16-20(21,17-5-2)19-11-6-7-12-10(3)8-14(15)18-13(12)9-11/h6-9H,4-5H2,1-3H3

• InChIKey:
• KNIUHBNRWZGIQQ-UHFFFAOYSA-N

• Potasan is a thiophosphoric acid ester insecticide from the coumarin series.

Enonalcohol

Usually In Stock

• CAS RN:
• 71399-45-6

• Formula:
• C12H20O3

• InChI:
• InChI=1S/C12H20O3/c13-7-5-3-1-2-4-6-10-8-11(14)9-12(10)15/h8,11,13-14H,1-7,9H2/t11-/m0/s1

• InChIKey:
• IUWYHMZSXNYIPM-NSHDSACASA-N

• Enonalcohol is a useful research compound. Its molecular formula is C12H20O3 and its molecular weight is 212.28 g/mol. The purity is usually 95%.

1,4-Dimethylcyclohexane-1-carboxylic acid

In Stock

• CAS RN:
• 50599-45-6

• Formula:
• C9H16O2

• InChI:
• InChI=1S/C9H16O2/c1-7-3-5-9(2,6-4-7)8(10)11/h7H,3-6H2,1-2H3,(H,10,11)

• InChIKey:
• FHWQUVWJOVFLDJ-UHFFFAOYSA-N

• 1,4-Dimethylcyclohexane-1-carboxylic acid is a useful research compound. Its molecular formula is C9H16O2 and its molecular weight is 156.22 g/mol. The purity is usually 95%.

3-(1H-imidazol-1-yl)propanoic acid

In Stock

• CAS RN:
• 18999-45-6

• Formula:
• C6H8N2O2

• InChI:
• InChI=1S/C6H8N2O2/c9-6(10)1-3-8-4-2-7-5-8/h2,4-5H,1,3H2,(H,9,10)

• InChIKey:
• VSFNAZLYGOOSEY-UHFFFAOYSA-N

• 3-(1H-imidazol-1-yl)propanoic acid is an imidazolyl carboxylic acid that is propanoic acid in which one of the methyl hydrogens is substituted by an imidazol-1-yl group. It is a metabolite of histidine found in human urine and faeces. It has a role as a human urinary metabolite. It derives from a propionic acid.
  3-(1H-imidazol-1-yl)propanoic acid is a natural product found in Coprinopsis atramentaria with data available.

cis-2-(2,4-Dichlorophenyl)-2-(4H-1,2,4-triazol-4-ylmethyl)-1,3-dioxolane-4-methanol

In Stock

• CAS RN:
• 84499-45-6

• Formula:
• C₁₃H₁₃Cl₂N₃O₃

• Cis-2-(2,4-Dichlorophenyl)-2-(4H-1,2,4-triazol-4-ylmethyl)-1,3-dioxolane-4-methanol, also known as Cis-2-(2,4-Dichlorophenyl)-2-(4H-1,2,4-triazol-4-ylmethyl)-1,3-dioxolane-4-methanol, is a useful research compound. Its molecular formula is C₁₃H₁₃Cl₂N₃O₃ and its molecular weight is 330.17. The purity is usually 95%.

4-(2-chloro-4-fluorobenzyl)-1-thioxo-3-(m-tolyl)-1H-thiazolo[3,4-a]quinazolin-5(4H)-one

In Stock

• CAS RN:
• 872199-45-6

• Formula:
• C24H16ClFN2OS2

• InChI:
• InChI=1S/C24H16ClFN2OS2/c1-14-5-4-6-15(11-14)21-22-27(13-16-9-10-17(26)12-19(16)25)23(29)18-7-2-3-8-20(18)28(22)24(30)31-21/h2-12H,13H2,1H3

• 4-(2-chloro-4-fluorobenzyl)-1-thioxo-3-(m-tolyl)-1H-thiazolo[3,4-a]quinazolin-5(4H)-one is a useful research compound. Its molecular formula is C24H16ClFN2OS2 and its molecular weight is 466.97. The purity is usually 95%.

(4-((1-Methylpiperidin-4-yl)oxy)phenyl)methanamine dihydrochloride

In Stock

• CAS RN:
• 937599-45-6

• Formula:
• C13H20N2O

• InChI:
• InChI=1S/C13H20N2O/c1-15-8-6-13(7-9-15)16-12-4-2-11(10-14)3-5-12/h2-5,13H,6-10,14H2,1H3

• InChIKey:
• PZEYBVDPDHNLET-UHFFFAOYSA-N

• (4-((1-Methylpiperidin-4-yl)oxy)phenyl)methanamine dihydrochloride is a useful research compound. Its molecular formula is C13H20N2O and its molecular weight is 220.316. The purity is usually 95%.

(S)-4-Hydroxy 4'-Methoxy Propranolol

In Stock

• CAS RN:
• 437999-45-6

• Formula:
• C17H23NO3

• InChI:
• InChI=1S/C17H23NO3/c1-12(2)18-10-13(19)11-21-17-9-8-16(20-3)14-6-4-5-7-15(14)17/h4-9,12-13,18-19H,10-11H2,1-3H3/t13-/m0/s1

• InChIKey:
• OWXOFAQEGCLAOX-ZDUSSCGKSA-N

• (S)-4-Hydroxy 4'-Methoxy Propranolol, also known as (S)-4-Hydroxy 4'-Methoxy Propranolol, is a useful research compound. Its molecular formula is C17H23NO3 and its molecular weight is 289.375. The purity is usually 95%.

2-[4,4-Bis(4-methoxyphenyl)-2,5-dioxoimidazolidin-1-yl]acetonitrile

In Stock

• CAS RN:
• 1182599-45-6

• Formula:
• C19H17N3O4

• InChI:
• InChI=1S/C19H17N3O4/c1-25-15-7-3-13(4-8-15)19(14-5-9-16(26-2)10-6-14)17(23)22(12-11-20)18(24)21-19/h3-10H,12H2,1-2H3,(H,21,24)

• InChIKey:
• DFNDZYUNTSLRIK-UHFFFAOYSA-N

• 2-[4,4-Bis(4-methoxyphenyl)-2,5-dioxoimidazolidin-1-yl]acetonitrile is a useful research compound. Its molecular formula is C19H17N3O4 and its molecular weight is 351.362. The purity is usually 95%.

N-((5-(furan-2-carbonyl)thiophen-2-yl)methyl)-2-(4-methoxyphenyl)ethanesulfonamide

In Stock

• CAS RN:
• 1797299-45-6

• Formula:
• C19H19NO5S2

• InChI:
• InChI=1S/C19H19NO5S2/c1-24-15-6-4-14(5-7-15)10-12-27(22,23)20-13-16-8-9-18(26-16)19(21)17-3-2-11-25-17/h2-9,11,20H,10,12-13H2,1H3

• InChIKey:
• WHOWAONQVVZXNC-UHFFFAOYSA-N

• N-((5-(furan-2-carbonyl)thiophen-2-yl)methyl)-2-(4-methoxyphenyl)ethanesulfonamide is a useful research compound. Its molecular formula is C19H19NO5S2 and its molecular weight is 405.48. The purity is usually 95%.

1-(5-Bromo-6-fluoropyridine-3-carbonyl)-3-(methylsulfanyl)azepane

Usually In Stock

• CAS RN:
• 2094199-45-6

• Formula:
• C13H16BrFN2OS

• InChI:
• InChI=1S/C13H16BrFN2OS/c1-19-10-4-2-3-5-17(8-10)13(18)9-6-11(14)12(15)16-7-9/h6-7,10H,2-5,8H2,1H3

• InChIKey:
• NMBNSRLPNRDVBH-UHFFFAOYSA-N

• 1-(5-Bromo-6-fluoropyridine-3-carbonyl)-3-(methylsulfanyl)azepane is a useful research compound. Its molecular formula is C13H16BrFN2OS and its molecular weight is 347.25. The purity is usually 95%.

3-Ethynylthiolane 1,1-dioxide

In Stock

• CAS RN:
• 2138399-45-6

• Formula:
• C6H8O2S

• InChI:
• InChI=1S/C6H8O2S/c1-2-6-3-4-9(7,8)5-6/h1,6H,3-5H2

• InChIKey:
• UWJGDJPQFFTFKN-UHFFFAOYSA-N

• 3-Ethynylthiolane 1,1-dioxide is a useful research compound. Its molecular formula is C6H8O2S and its molecular weight is 144.19. The purity is usually 95%.

N-(Cyclobutylmethyl)-N-methyl-1-prop-2-enoylpiperidine-4-carboxamide

Usually In Stock

• CAS RN:
• 2361899-45-6

• Formula:
• C15H24N2O2

• InChI:
• InChI=1S/C15H24N2O2/c1-3-14(18)17-9-7-13(8-10-17)15(19)16(2)11-12-5-4-6-12/h3,12-13H,1,4-11H2,2H3

• InChIKey:
• RJDSNGDEVHRXPO-UHFFFAOYSA-N

• N-(Cyclobutylmethyl)-N-methyl-1-prop-2-enoylpiperidine-4-carboxamide is a useful research compound. Its molecular formula is C15H24N2O2 and its molecular weight is 264.369. The purity is usually 95%.

5-Bromo-8-(bromomethyl)quinoxaline

Usually In Stock

• CAS RN:
• 1360599-45-6

• Formula:
• C9H6Br2N2

• InChI:
• InChI=1S/C9H6Br2N2/c10-5-6-1-2-7(11)9-8(6)12-3-4-13-9/h1-4H,5H2

• InChIKey:
• DAVJANLXUOGWFM-UHFFFAOYSA-N

• 5-Bromo-8-(bromomethyl)quinoxaline is a useful research compound. Its molecular formula is C9H6Br2N2 and its molecular weight is 301.96 g/mol. The purity is usually 95%.

3-(1H-Imidazol-1-yl)propanoic acid hydrochloride

• CAS RN:
• 18999-45-6; 96144-21-7

• Formula:
• C6H9ClN2O2

• InChI:
• InChI=1S/C6H8N2O2.ClH/c9-6(10)1-3-8-4-2-7-5-8;/h2,4-5H,1,3H2,(H,9,10);1H

• InChIKey:
• LJTSCPQVRYTDRH-UHFFFAOYSA-N

• 3-(1H-Imidazol-1-yl)propanoic acid hydrochloride is a useful research compound. Its molecular formula is C6H9ClN2O2 and its molecular weight is 176.6. The purity is usually 95%.